Cas no 1526694-12-1 (1-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-one)

• Product Name: 1-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-one
• CAS No: 1526694-12-1
• MF: C₁₀H₆F₄O
• MW: 218.147656917572
• CID: 6136387
• PubChem ID: 80039323
• Update Time: 2025-05-20

1-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-one
• EN300-1932145
• 1-[2-fluoro-5-(trifluoromethyl)phenyl]prop-2-en-1-one
• AKOS018599707
• 1526694-12-1

• Inchi： 1S/C10H6F4O/c1-2-9(15)7-5-6(10(12,13)14)3-4-8(7)11/h2-5H,1H2
• InChI Key： OYPBCOWWUGVZAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1C(C=C)=O

Computed Properties

• Exact Mass: 218.03547746g/mol
• Monoisotopic Mass: 218.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-fluoro-5-(trifluoromethyl)phenylprop-2-en-1-one

1-(2-Fluoro-5-(trifluoromethyl)phenyl)prop-2-en-1-one: Properties, Applications, and Market Insights

1-(2-Fluoro-5-(trifluoromethyl)phenyl)prop-2-en-1-one (CAS No. 1526694-12-1) is a fluorinated aromatic compound with significant potential in pharmaceutical and material science applications. This fluoro-trifluoromethyl phenyl derivative features a unique molecular structure that combines a phenyl ring with both fluorine and trifluoromethyl substituents, making it valuable for researchers exploring novel bioactive molecules and advanced materials.

The compound's chemical structure consists of a propenone group attached to a 2-fluoro-5-(trifluoromethyl)phenyl moiety. This arrangement provides distinct electronic properties, influencing its reactivity and interaction with biological targets. Recent studies highlight its role as a key intermediate in synthesizing compounds with potential therapeutic effects, particularly in inflammation and metabolic disorders.

In pharmaceutical research, 1-(2-fluoro-5-(trifluoromethyl)phenyl)prop-2-en-1-one serves as a building block for drug discovery. Its fluorinated aromatic system enhances metabolic stability and bioavailability, addressing common challenges in modern drug development. Researchers are investigating its derivatives for applications in kinase inhibitors and enzyme modulators, responding to growing interest in targeted therapies.

The material science field benefits from this compound's unique properties. Its electron-withdrawing groups make it suitable for developing organic semiconductors and liquid crystal materials. With increasing demand for flexible electronics and energy-efficient displays, fluorinated organic compounds like this are gaining attention in advanced material design.

Market trends indicate rising demand for specialty fluorochemicals, driven by pharmaceutical innovation and electronic material development. The global market for fluorinated building blocks is projected to grow significantly, with 1-(2-fluoro-5-(trifluoromethyl)phenyl)prop-2-en-1-one positioned as a valuable intermediate. Manufacturers are optimizing synthesis routes to meet increasing research needs while maintaining cost-effectiveness.

Environmental considerations are shaping research into this compound. Scientists are exploring green chemistry approaches for its synthesis, minimizing waste and energy consumption. This aligns with industry trends toward sustainable chemical production and responds to environmental regulations affecting fluorochemical manufacturing.

Analytical characterization of CAS 1526694-12-1 typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques confirm purity and structural integrity, essential for research applications. Standard protocols have been established for handling and storage to ensure compound stability during experimental use.

Future research directions may explore the compound's potential in agrochemical development and catalysis. The unique electronic effects of its fluoro and trifluoromethyl groups could lead to novel applications in these fields. Ongoing studies continue to reveal new possibilities for this versatile chemical building block in cutting-edge scientific applications.